Cas no 899356-20-8 (3-(4-ethylbenzenesulfonyl)-N-(4-fluorophenyl)methylquinolin-4-amine)

• Product Name: 3-(4-ethylbenzenesulfonyl)-N-(4-fluorophenyl)methylquinolin-4-amine
• CAS No: 899356-20-8
• MF: C₂₄H₂₁FN₂O₂S
• MW: 420.499148130417
• CID: 5447594
• PubChem ID: 7470638
• Update Time: 2025-07-31

3-(4-ethylbenzenesulfonyl)-N-(4-fluorophenyl)methylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ETHYLBENZENESULFONYL)-N-[(4-FLUOROPHENYL)METHYL]QUINOLIN-4-AMINE
• 3-(4-ethylphenyl)sulfonyl-N-[(4-fluorophenyl)methyl]quinolin-4-amine
• AKOS001857900
• 3-((4-ethylphenyl)sulfonyl)-N-(4-fluorobenzyl)quinolin-4-amine
• 899356-20-8
• F3062-0064
• 3-[(4-Ethylphenyl)sulfonyl]-N-[(4-fluorophenyl)methyl]-4-quinolinamine
• 3-(4-ethylbenzenesulfonyl)-N-(4-fluorophenyl)methylquinolin-4-amine

• Inchi： 1S/C24H21FN2O2S/c1-2-17-9-13-20(14-10-17)30(28,29)23-16-26-22-6-4-3-5-21(22)24(23)27-15-18-7-11-19(25)12-8-18/h3-14,16H,2,15H2,1H3,(H,26,27)
• InChI Key： GNRJSBONZWXTFO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(NCC2=CC=C(F)C=C2)=C(S(C2=CC=C(CC)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 420.13077725g/mol
• Monoisotopic Mass: 420.13077725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.0±55.0 °C(Predicted)
• pka: 4.39±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines